Cas no 4181-05-9 (4-(N,N-Diphenylamino)benzaldehyde)

4-(N,N-Diphenylamino)benzaldehyde Properties

Names and Identifiers

• 4-Diphenylamino-benzaldehyde
• 4-Diphenylaminobenzaldehyde
• 4-(N,N-Diphenylamino)benzaldehyde
• 4-(diphenylamino)benzaldehyde
• p-(Diphenylamino)benzaldehyde
• 4-(N-phenylanilino)benzaldehyde
• p-Formyltriphenylamine
• 4-Formyltriphenylamine
• Benzaldehyde, 4-(diphenylamino)-
• UESSERYYFWCTBU-UHFFFAOYSA-N
• p-diphenylaminobenzaldehyde
• 4-(n,n-diphenylamino)-benzaldehyde
• 4-(N,N-diphenylamino) benzaldehyde
• NSC156558
• PubChem8293
• KSC237Q3D
• 4-(Diphenylamino) benzaldehyde
• N,N-dipheny
• JACS-4181-5-9
• 4-(diphenylamino)-benzaldehyd
• 4-(DIPHENYLAMINO)BENZALDEHYDE
• P-N,N-DIPHENYLAMINO-BENZALDEHYDE
• 4-(N,N-DIPHENYLAMINO)BENZALDEHYDE (P-) 98+%
• 4-(N,N-Diphenylamino)benzaldehyde,98%
• AM20060624
• EN300-20259
• Ald3.1-H_000836
• NSC-156558
• 4-(N, N-diphenylamino)benzaldehyde
• 4-(N,N-Diphenylamino)benzaldehyde;4-Diphenylaminobenzaldehyde;4-Formyltriphenylamine
• Ald3.1-H_000198
• p-(N,N-diphenylamino)benzaldehyde
• A825661
• SCHEMBL181026
• Z104477520
• 4181-05-9
• AS-15663
• W-200052
• 4-(Diphenylamino)benzaldehyde, 97%
• monoclinic
• 4-(Diphenylamino)benzaldehyde
• CS-W002432
• MFCD00145131
• DTXSID7063340
• AC-7148
• 4-(N-phenylanilino)benzaldehyde;4-Diphenylaminobenzaldehyde
• N,N-diphenyl-p-aminobenzaldehyde
• FT-0600583
• AKOS005258270
• D2172
• 4-(N, N-diphenylamino) benzaldehyde
• NSC 156558
• 4-diphenylamino benzaldehyde
• SY004278
• Ald3.1-H_000517
• BCP32028
• Ald3-H_000013
• SB66452
• J-400597
• C19H15NO
• GEO-01236
• +Expand

• MDL： MFCD00145131
• InChIKey： UESSERYYFWCTBU-UHFFFAOYSA-N
• Inchi： 1S/C19H15NO/c21-15-16-11-13-19(14-12-16)20(17-7-3-1-4-8-17)18-9-5-2-6-10-18/h1-15H
• SMILES： O=C([H])C1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 2732795

Computed Properties

• Exact Mass: 273.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 273.115
• Heavy Atom Count: 21
• Complexity: 292
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Surface Charge: 0
• Topological Polar Surface Area: 20.3

Experimental Properties

• LogP: 4.96890
• PSA: 20.31000
• Refractive Index: 1.67
• Boiling Point: 436.8 °C at 760 mmHg
• Melting Point: 129-133 °C (lit.)
• Flash Point: 171.2 °C
• Solubility: Soluble in methanol.
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.1760

4-(N,N-Diphenylamino)benzaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：8

4-(N,N-Diphenylamino)benzaldehyde Customs Data

• HS CODE：2922399090
• Customs Data：

  China Customs Code:

  2922399090

  Overview:

  2922399090 Other amino aldehydes\Amino ketones and their salts(Including aminoquinone and its salts,Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922399090 other amino-aldehydes, amino-ketones and amino-quinones, other than those containing more than one kind of oxygen function; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone